Cas no 2694722-57-9 (4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylic acid)

4-Amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid is a bicyclic amino acid derivative featuring a unique oxabicyclo[2.1.1]hexane scaffold. Its rigid structure and functional groups make it a valuable building block in medicinal chemistry and peptide research. The compound's constrained geometry enhances conformational stability, potentially improving binding affinity and metabolic resistance in drug design. The presence of both amino and carboxylic acid moieties allows for versatile synthetic modifications, enabling its incorporation into complex molecular architectures. This compound is particularly useful for studying structure-activity relationships in bioactive molecules, offering insights into steric and electronic effects. Its high purity and well-defined stereochemistry ensure reproducibility in research applications.

4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylic acid structure

2694722-57-9 structure

Product Name:4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylic acid

CAS No:2694722-57-9

MF:C₇H₁₁NO₃

MW:157.167142152786

CID:5614130

PubChem ID:165883064

Update Time:2025-06-09

4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- EN300-28256967
- EN300-33051637
- 2694722-57-9
- 4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid
- 4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylic acid
- Inchi： 1S/C7H11NO3/c1-6-2-7(8,3-6)4(11-6)5(9)10/h4H,2-3,8H2,1H3,(H,9,10)
- InChI Key： BLPAGQRXGFHSDI-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)C2(CC1(C)C2)N

Computed Properties

Exact Mass: 157.07389321g/mol
Monoisotopic Mass: 157.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.6
Topological Polar Surface Area: 72.6Å²

4-amino-1-methyl-2-oxabicyclo2.1.1hexane-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-33051637-1g	4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid	2694722-57-9	1g	$2475.0	2023-09-09
Enamine	EN300-33051637-5g	4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid	2694722-57-9	5g	$7178.0	2023-09-09
Enamine	EN300-33051637-10g	4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid	2694722-57-9	10g	$10643.0	2023-09-09
Enamine	EN300-33051637-0.05g	4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid	2694722-57-9	0.05g	$2079.0	2023-09-09
Enamine	EN300-33051637-0.1g	4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid	2694722-57-9	0.1g	$2178.0	2023-09-09
Enamine	EN300-33051637-0.25g	4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid	2694722-57-9	0.25g	$2277.0	2023-09-09
Enamine	EN300-33051637-0.5g	4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid	2694722-57-9	0.5g	$2376.0	2023-09-09
Enamine	EN300-33051637-1.0g	4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid	2694722-57-9	1g	$2475.0	2023-05-24
Enamine	EN300-33051637-2.5g	4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid	2694722-57-9	2.5g	$4851.0	2023-09-09
Enamine	EN300-33051637-5.0g	4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylic acid	2694722-57-9	5g	$7178.0	2023-05-24